Cas no 109096-29-9 (7-Oxo-4-phenylazepane-4-carboxylic acid)

• Product Name: 7-Oxo-4-phenylazepane-4-carboxylic acid
• CAS No: 109096-29-9
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 4916423
• Update Time: 2025-06-13

7-Oxo-4-phenylazepane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Oxo-4-phenylazepane-4-carboxylic acid
• 7-Oxo-4-phenyl-azepane-4-carboxylic acid

• Inchi： 1S/C13H15NO3/c15-11-6-7-13(12(16)17,8-9-14-11)10-4-2-1-3-5-10/h1-5H,6-9H2,(H,14,15)(H,16,17)
• InChI Key： KWDQJEHRJDTHFZ-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=CC=2)CCC(NCC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 1
• Topological Polar Surface Area: 66.4

Additional information on 7-Oxo-4-phenylazepane-4-carboxylic acid

Professional Introduction to 7-Oxo-4-phenylazepane-4-carboxylic acid (CAS No. 109096-29-9)

7-Oxo-4-phenylazepane-4-carboxylic acid, identified by the chemical registration number CAS No. 109096-29-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This azepane derivative exhibits a unique structural framework that has garnered considerable attention from the scientific community due to its potential pharmacological applications. The presence of both an oxo group and a phenyl substituent in its molecular structure imparts distinct chemical properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The compound’s core structure, an azepane ring system, is known for its stability and versatility in drug design. The incorporation of an oxo group at the 7-position and a phenyl moiety at the 4-position introduces specific electronic and steric characteristics that can influence its interactions with biological targets. This structural motif has been explored in various research studies aiming to develop novel therapeutic agents targeting neurological and cardiovascular disorders.

In recent years, there has been growing interest in azepane derivatives as potential candidates for treating central nervous system (CNS) disorders. The 7-Oxo-4-phenylazepane-4-carboxylic acid structure, with its ability to cross the blood-brain barrier, presents an attractive option for designing molecules that can interact with neurotransmitter systems. Preliminary studies have suggested that this compound may exhibit properties relevant to modulating synaptic transmission, which could be beneficial in conditions such as depression, anxiety, and cognitive impairment.

The phenyl group in the molecule not only contributes to its lipophilicity but also serves as a site for further functionalization. This allows chemists to tailor the compound’s pharmacokinetic and pharmacodynamic properties by introducing additional substituents or altering existing ones. For instance, modifications at the phenyl ring could enhance binding affinity to specific receptors or improve metabolic stability, making it a versatile intermediate in drug discovery programs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 7-Oxo-4-phenylazepane-4-carboxylic acid with greater accuracy. Molecular docking simulations have been employed to evaluate its potential interactions with various protein targets, including enzymes and receptors involved in disease pathways. These virtual screening approaches have identified promising leads that warrant further experimental validation.

The carboxylic acid functionality at the 4-position of the azepane ring provides a reactive site for further derivatization. This group can be used to form esters, amides, or other derivatives that may enhance solubility or bioavailability. Such modifications are crucial in optimizing drug candidates for clinical development, ensuring they meet stringent pharmacological requirements.

In conclusion, 7-Oxo-4-phenylazepane-4-carboxylic acid (CAS No. 109096-29-9) represents a compelling pharmacophore with potential applications in treating neurological and cardiovascular diseases. Its unique structural features offer opportunities for designing next-generation therapeutics through rational drug design and structural optimization. As research continues to uncover new biological targets and mechanisms, this compound is poised to play a significant role in future pharmaceutical innovation.